3-(3-methylthiophen-2-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)propanamide

• IUPAC Name: 3-(3-methylthiophen-2-yl)-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]propanamide
• InChI: InChI=1S/C18H21N3O2S/c1-13-7-10-24-15(13)4-5-17(22)20-12-14-6-8-19-16(11-14)21-9-2-3-18(21)23/h6-8,10-11H,2-5,9,12H2,1H3,(H,20,22)
• InChI Key: MZANRHPEEXYZHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)NCC2=CC(=NC=C2)N3CCCC3=O
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

3-(3-methylthiophen-2-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
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Scientific Research Applications

Electronic and Ionically Conducting Polymers

Studies have demonstrated the electrochemical copolymerization of 3-methylthiophene with other compounds, leading to the formation of electronically conducting ionomer films. These films exhibit significant ionic conductivities in both their reduced and oxidized forms, which could suggest potential applications in developing advanced materials for electronic devices (Qi & Pickup, 1993).

Mesoionic Compounds Synthesis

Research into the reaction of pyridinium and isoquinolinium ylides with isocyanates and isothiocyanates has led to the synthesis of mesoionic monosubstituted 3-oxo-propanamides or thioamides. These compounds, characterized by their unique structures, have potential applications in the development of new pharmacologically active substances (Seifi et al., 2015).

Anticancer and Antimicrobial Agents

The synthesis of novel heterocyclic compounds incorporating pyridine, among other elements, has shown promising anticancer and antimicrobial activities. These findings open new avenues for the development of therapeutic agents targeting specific cancer cell lines and pathogenic microbial strains (Katariya et al., 2021).

Advanced Materials for Electro-optic Applications

Research on polythiophene and its derivatives, including studies on their electropolymerization and applications in hybrid supercapacitors, highlights the potential of these materials in electro-optic technologies. The development of films with high ionic conductivities suggests their suitability for use in energy storage devices and optoelectronic components (Biso et al., 2008).

Structural Analysis and Molecular Interactions

The structural elucidation and analysis of compounds similar to 3-(3-methylthiophen-2-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)propanamide, through techniques like X-ray diffraction and Hirshfeld surface analysis, contribute to understanding their molecular interactions. This knowledge is crucial for designing compounds with desired properties for specific applications (Shivalingegowda et al., 2017).